Cas no 832732-82-8 (1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-)

• Product Name: 1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
• CAS No: 832732-82-8
• MF: C₂₃H₃₀Br₂O₂S₂
• MW: 562.421103000641
• CID: 674042
• PubChem ID: 71415778
• Update Time: 2025-04-19

1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1,3-bis(5-bromo-4-hexyl-2-thienyl)-
• 1,3-bis(5-bromo-4-hexylthiophen-2-yl)propane-1,3-dione
• DTXSID10835188
• 832732-82-8

• Inchi： 1S/C23H30Br2O2S2/c1-3-5-7-9-11-16-13-20(28-22(16)24)18(26)15-19(27)21-14-17(23(25)29-21)12-10-8-6-4-2/h13-14H,3-12,15H2,1-2H3
• InChI Key： YAPKHZLIDRZJNH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(CC(C2=CC(=C(S2)Br)CCCCCC)=O)=O)S1)CCCCCC

Computed Properties

• Exact Mass: 562.00335g/mol
• Monoisotopic Mass: 560.00540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 90.6Ų